Cas no 923569-73-7 (1(2H)-Phthalazinone, 2-(3-bromopropyl)-)

• Product Name: 1(2H)-Phthalazinone, 2-(3-bromopropyl)-
• CAS No: 923569-73-7
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• CID: 737158
• PubChem ID: 16099030
• Update Time: 2025-04-19

1(2H)-Phthalazinone, 2-(3-bromopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 2-(3-bromopropyl)-
• 2-(3-bromopropyl)phthalazin-1-one
• 923569-73-7
• 2-(3-Bromopropyl)phthalazin-1(2H)-one
• DTXSID70582681

• Inchi： 1S/C11H11BrN2O/c12-6-3-7-14-11(15)10-5-2-1-4-9(10)8-13-14/h1-2,4-5,8H,3,6-7H2
• InChI Key： BLVLCYRZBVVNGZ-UHFFFAOYSA-N
• SMILES： BrCCCN1C(C2C=CC=CC=2C=N1)=O

Computed Properties

• Exact Mass: 266.00548g/mol
• Monoisotopic Mass: 266.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.7Ų